Cas no 2034297-85-1 (N-(4-(tert-butyl)phenyl)-3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxamide)

• Product Name: N-(4-(tert-butyl)phenyl)-3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxamide
• CAS No: 2034297-85-1
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 5333059
• Update Time: 2025-10-31

N-(4-(tert-butyl)phenyl)-3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(tert-butyl)phenyl)-3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxamide
• N-(4-tert-butylphenyl)-3-pyrimidin-4-yloxypyrrolidine-1-carboxamide

• Inchi： 1S/C19H24N4O2/c1-19(2,3)14-4-6-15(7-5-14)22-18(24)23-11-9-16(12-23)25-17-8-10-20-13-21-17/h4-8,10,13,16H,9,11-12H2,1-3H3,(H,22,24)
• InChI Key： ULBNHVOUBNYSDJ-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CN=1)C1CN(C(NC2C=CC(=CC=2)C(C)(C)C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 443
• XLogP3: 3.3
• Topological Polar Surface Area: 67.4

Additional information on N-(4-(tert-butyl)phenyl)-3-(pyrimidin-4-yloxy)pyrrolidine-1-carboxamide

Introduction to N-(4-(tert-butylphenyl)-3-(pyrimidin-4-yloxypyrrolidine-1-carboxamide) and Its Significance in Modern Chemical Biology

N-(4-(tert-butylphenyl)-3-(pyrimidin-4-yloxypyrrolidine-1-carboxamide) (CAS No. 2034297-85-1) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and therapeutic intervention.

The molecular framework of N-(4-(tert-butylphenyl)-3-(pyrimidin-4-yloxypyrrolidine-1-carboxamide) incorporates several key functional groups that contribute to its unique chemical properties. The tert-butyl group appended to the phenyl ring enhances the lipophilicity of the molecule, facilitating better membrane permeability and potential oral bioavailability. This feature is particularly crucial in pharmaceutical design, where efficient delivery systems are essential for therapeutic efficacy.

The presence of the pyrimidin-4-yloxy moiety introduces a heterocyclic component known for its biological activity. Pyrimidine derivatives are widely recognized for their roles in various biological processes, including DNA synthesis and cell signaling. The incorporation of this group into the compound suggests potential interactions with biological targets, making it a valuable scaffold for developing novel bioactive molecules.

The pyrrolidine core of the molecule further contributes to its structural complexity and functional diversity. Pyrrolidine derivatives have been extensively studied for their pharmacological properties, with applications ranging from antiviral to anti-inflammatory agents. The carboxamide functional group at the 1-position of the pyrrolidine ring adds another layer of reactivity, enabling further derivatization and customization for specific biological applications.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs). N-(4-(tert-butylphenyl)-3-(pyrimidin-4-yloxypyrrolidine-1-carboxamide) exhibits characteristics that make it a potential candidate for this emerging field. The combination of lipophilic and hydrophilic regions within its structure allows for selective binding to target proteins, thereby modulating cellular processes.

The compound's potential application in drug discovery has been further highlighted by recent studies exploring its interaction with various biological targets. For instance, preliminary computational studies suggest that it may interact with enzymes involved in metabolic pathways, potentially leading to applications in treating metabolic disorders. Additionally, its structural features align well with known pharmacophores associated with anti-cancer agents, warranting further investigation into its oncological potential.

The synthesis of N-(4-(tert-butylphenyl)-3-(pyrimidin-4-yloxypyrrolidine-1-carboxamide) presents unique challenges due to its complex architecture. However, advances in synthetic chemistry have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming the necessary carbon-carbon bonds, while protecting group strategies have enabled the selective installation of functional groups.

Ongoing research is focused on optimizing the synthetic route to improve yield and purity, which are critical factors for pharmaceutical applications. Additionally, efforts are being directed toward exploring derivatives of this compound to enhance its pharmacological properties. By modifying specific functional groups or introducing new ones, researchers aim to develop more potent and selective bioactive molecules.

The development of novel drug candidates is often a lengthy and resource-intensive process. However, compounds like N-(4-(tert-butylphenyl)-3-(pyrimidin-4-yloxypyrrolidine-1-carboxamide) offer a glimpse into the future of drug discovery, where interdisciplinary approaches combining chemistry, biology, and computational science hold the key to unlocking new therapeutic possibilities.

In conclusion, N-(4-(tert-butylphenyl)-3-(pyrimidin-4-yloxypyrrolidine-1-carboxamide) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, it is poised to play a crucial role in shaping the future of drug discovery and development.